
Definitive Guide: Preparation of Volinanserin
Hydrochloride Stock Solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Volinanserin Hydrochloride Salt

Cat. No.: B13721740

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
Volinanserin (MDL-100,907) is the "gold standard" reference antagonist for the serotonin 5-

HT2A receptor, exhibiting >100-fold selectivity over 5-HT2C and other monoamine receptors.

Critical Warning: This protocol specifically addresses the Hydrochloride (HCl) Salt.

Researchers often confuse the free base with the salt. The HCl salt is preferred for its slightly

improved stability and solubility profile, but it remains hydrophobic. Direct dissolution in neutral

aqueous buffers (PBS/Saline) will result in precipitation.
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Property Value Notes

CAS No. 139290-65-6
(Refers to Free Base; check

CoA for Salt CAS)

Formula C₂₂H₂₈FNO₃[1][2][3][4][5] • HCl

MW (Salt) 409.92 g/mol
Use this value for Molarity

calculations

MW (Free Base) 373.47 g/mol Do not use for salt calculations

Solubility (DMSO) ~30–50 mg/mL Recommended Solvent

Solubility (Water) < 0.5 mg/mL Poor; requires co-solvents

Appearance White to off-white solid Light sensitive

Part 2: Preparation Protocols
Protocol A: Primary Stock Solution (10 mM in DMSO)
Objective: Create a stable, high-concentration master stock for long-term storage.

Materials:

Volinanserin HCl solid (store at -20°C, desiccated).[2][6]

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture/HPLC).

Amber glass vials (borosilicate) with Teflon-lined caps.

Vortex mixer and Ultrasonic bath.

Step-by-Step Procedure:

Equilibration: Remove the product vial from the freezer and allow it to warm to room

temperature (approx. 30 mins) before opening.

Why? Volinanserin HCl is hygroscopic. Opening a cold vial introduces condensation,

which degrades the solid and alters weighing accuracy.
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Weighing: Weigh 4.1 mg of Volinanserin HCl.

Note: Use an anti-static gun if the powder is static-prone.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO to the vial.

Dissolution:

Vortex vigorously for 30 seconds.

If particles remain, sonicate in a water bath at room temperature for 2–5 minutes.

Visual Check: Solution must be completely clear and colorless.

Aliquoting: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year). Protect from light.

[6][7]

Protocol B: Aqueous Working Solution (For Cell Culture)
Objective: Dilute stock for immediate experimental use without crashing out the compound.

Thaw: Thaw the DMSO stock aliquot at room temperature. Vortex briefly.

Intermediate Dilution (Optional but Recommended):

Dilute the 10 mM stock 1:10 in DMSO to create a 1 mM substock if your final target is

nanomolar.

Final Dilution:

Add the DMSO stock dropwise into the cell culture medium or assay buffer while vortexing

the buffer.

Limit: Keep final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity.

Example: Adding 1 µL of 10 mM Stock to 10 mL media yields 1 µM Volinanserin (0.01%

DMSO).
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Protocol C: In Vivo Formulation (Animal Injection)
Objective: Prepare a vehicle that supports higher concentrations (e.g., 1 mg/mL) for IP/SC

injection. Simple saline will cause precipitation.

Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[5][8]

Dissolve Volinanserin HCl in 100% DMSO (10% of final volume).

Add PEG300 (40% of final volume) and vortex.

Add Tween-80 (5% of final volume) and vortex.

Slowly add warm Saline (45% of final volume) while vortexing.

Check: If cloudy, sonicate. If still cloudy, add 1eq of HCl or adjust pH slightly, though this

vehicle usually stabilizes the salt.

Part 3: Visualization & Logic
Workflow Diagram: Stock Preparation
This diagram illustrates the critical decision points to prevent compound degradation and

precipitation.
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Caption: Critical path for Volinanserin HCl solubilization. Note the equilibration step to prevent

hygroscopic degradation.

Mechanistic Diagram: 5-HT2A Antagonism
Volinanserin acts by blocking the Gq-coupled signaling cascade.
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Caption: Volinanserin prevents 5-HT-induced Gq protein coupling, inhibiting the PLC-IP3-Ca2+

cascade.

Part 4: Molarity & Dilution Calculator
Use the table below for quick preparation of the Hydrochloride Salt (MW: 409.92).
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Target
Concentration

Volume DMSO
Mass of
Volinanserin HCl

Application

100 mM 1.0 mL 41.0 mg
High conc. stock (Risk

of precipitation if cold)

10 mM 1.0 mL 4.10 mg
Standard Stock

(Recommended)

1 mM 1.0 mL 0.41 mg
Sub-stock for low-

dose assays

100 µM --
Dilute 10 mM stock

1:100 in media
Working Solution

Self-Validation Check:

QC Step: Before using any stock, hold the vial up to a light source. If you see "swirls" or

particulates, the concentration is incorrect. Sonicate immediately.

Batch Variance: Always check the specific CoA of your vial. The hydration state of the salt

can shift the MW slightly (e.g., hemihydrate).

Part 5: References
Kehne, J. H., et al. (1996).MDL 100,907: a selective 5-HT2A antagonist for the treatment of

schizophrenia. This is the seminal paper characterizing the pharmacological profile of the

compound.

Tocris Bioscience.MDL 100907 Product Information and Solubility Data.[5] Provides

authoritative data on solubility differences between free base and salts.

Cayman Chemical.Volinanserin Product Insert. Detailed stability data indicating -20°C

storage requirements and solvent compatibility (DMSO vs Ethanol).

TargetMol.In Vivo Formulation Guide for Volinanserin. Source for the DMSO/PEG300/Tween

vehicle protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (+)-alpha-(2,3-Dimethoxyphenyl)-1-(2-(4-fluorophenyl)ethyl)-4-piperidinemethanol |
C22H28FNO3 | CID 5311271 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. medkoo.com [medkoo.com]

3. Volinanserin | 5-HT2A receptor antagonist | CAS 139290-65-6 | antipsychotic activity|Buy
MDL-100907; M-100907 from Supplier InvivoChem [invivochem.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. Volinanserin | 5-HT Receptor | TargetMol [targetmol.com]

6. cdn.stemcell.com [cdn.stemcell.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Definitive Guide: Preparation of Volinanserin
Hydrochloride Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13721740/docs#definitive-guide-preparation-of-
volinanserin-hydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13721740?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Volinanserin
https://pubchem.ncbi.nlm.nih.gov/compound/Volinanserin
https://www.medkoo.com/products/17187
https://www.invivochem.com/volinanserin.html
https://www.invivochem.com/volinanserin.html
https://cdn.caymanchem.com/cdn/insert/15936.pdf
https://www.targetmol.com/compound/volinanserin
https://cdn.stemcell.com/media/files/pis/10000018830-PIS_00.pdf
https://file.medchemexpress.com/batch_PDF/HY-14940S/Volinanserin-d4-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/Volinanserin.html
https://www.benchchem.com/product/b13721740/docs#definitive-guide-preparation-of-volinanserin-hydrochloride-stock-solution
https://www.benchchem.com/product/b13721740/docs#definitive-guide-preparation-of-volinanserin-hydrochloride-stock-solution
https://www.benchchem.com/product/b13721740/docs#definitive-guide-preparation-of-volinanserin-hydrochloride-stock-solution
https://www.benchchem.com/product/b13721740/docs#definitive-guide-preparation-of-volinanserin-hydrochloride-stock-solution
https://www.benchchem.com/product/b13721740?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13721740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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